Cas no 1216081-74-1 ((2,4-Dimethylphenyl)methanesulfonyl chloride)

• Product Name: (2,4-Dimethylphenyl)methanesulfonyl chloride
• CAS No: 1216081-74-1
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 2854271
• PubChem ID: 13354142
• Update Time: 2025-08-04

(2,4-Dimethylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,4-Dimethylphenyl)methanesulfonyl chloride
• Benzenemethanesulfonyl chloride, 2,4-dimethyl-

• Inchi： 1S/C9H11ClO2S/c1-7-3-4-9(8(2)5-7)6-13(10,11)12/h3-5H,6H2,1-2H3
• InChI Key： MUAJPNZABACWPA-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(C)C=C1C

Additional information on (2,4-Dimethylphenyl)methanesulfonyl chloride

(2,4-Dimethylphenyl)methanesulfonyl chloride (CAS No. 1216081-74-1): A Versatile Sulfonylating Reagent in Modern Organic Synthesis

The (2,4-Dimethylphenyl)methanesulfonyl chloride (CAS No. 1216081-74-1) is a specialized sulfonyl chloride derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 2,4-dimethylphenyl moiety, make it a valuable intermediate for constructing complex molecules. Researchers frequently search for sulfonation reagents and high-purity sulfonyl chlorides, highlighting the demand for compounds like this in synthetic chemistry.

One of the key applications of (2,4-Dimethylphenyl)methanesulfonyl chloride is its role in peptide modification and protecting group strategies. With the growing interest in bioconjugation and drug-delivery systems, this compound offers a reliable method for introducing sulfonyl groups into target molecules. Its stability under mild conditions makes it a preferred choice for organic transformations, particularly in nucleophilic substitution reactions.

The CAS No. 1216081-74-1 compound is also explored in material science, where sulfonyl groups are incorporated into polymers to enhance thermal and mechanical properties. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce waste and improve yields. Questions like *"How to handle sulfonyl chlorides safely?"* or *"What are the alternatives to traditional sulfonylation methods?"* reflect user concerns, emphasizing the need for detailed technical guidance.

From a structural-activity relationship perspective, the 2,4-dimethyl substitution on the phenyl ring influences the compound’s reactivity and solubility. This feature is critical for medicinal chemistry applications, where slight modifications can significantly alter biological activity. Searches for bulk suppliers of sulfonyl chlorides or custom synthesis services further underscore its commercial relevance.

In summary, (2,4-Dimethylphenyl)methanesulfonyl chloride (CAS No. 1216081-74-1) bridges the gap between academic research and industrial applications. Its versatility in catalysis, polymer chemistry, and biomolecular engineering ensures its continued importance in advancing synthetic methodologies.